Cas no 157587-57-0 (6-Methoxy-3H-benzimidazol-5-ol)

• Product Name: 6-Methoxy-3H-benzimidazol-5-ol
• CAS No: 157587-57-0
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 107803
• Update Time: 2023-08-02

6-Methoxy-3H-benzimidazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-ol,6-methoxy-
• 1H-Benzimidazol-5-ol,6-methoxy-(9CI)
• 5-Hydroxy-6-methoxy-1H-benzimidazole
• 6-Methoxy-3H-benzimidazol-5-ol

• Inchi： 1S/C8H8N2O2/c1-12-8-3-6-5(2-7(8)11)9-4-10-6/h2-4,11H,1H3,(H,9,10)
• InChI Key： LQAKMSIMGCYOAH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)N=CN2)O

Computed Properties

• Exact Mass: 164.059
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1